4-[3-(1-Naphthalenyl)prop-2-ynyl]-4-(3-phenylprop-2-ynyl)morpholin-4-ium

• Molecular Formula: C26H24NO+
• Molecular Weight: 366.5 g/mol
• IUPAC Name: 4-(3-naphthalen-1-ylprop-2-ynyl)-4-(3-phenylprop-2-ynyl)morpholin-4-ium
• InChI: InChI=1S/C26H24NO/c1-2-9-23(10-3-1)11-7-17-27(19-21-28-22-20-27)18-8-15-25-14-6-13-24-12-4-5-16-26(24)25/h1-6,9-10,12-14,16H,17-22H2/q+1
• InChI Key: CUICAVLQGXKHLF-UHFFFAOYSA-N
• Canonical SMILES: C1COCC[N+]1(CC#CC2=CC=CC=C2)CC#CC3=CC=CC4=CC=CC=C43

Description

4-[3-(1-naphthalenyl)prop-2-ynyl]-4-(3-phenylprop-2-ynyl)morpholin-4-ium is a member of naphthalenes.

Scientific Research Applications

Intramolecular Cycloaddition and Cleavage

• Application : Intramolecular cycloaddition of similar compounds led to the production of potentially biologically active salts. These salts have shown the capability of undergoing cleavage in aqueous alkali, forming aminomethylphenanthrenes, indicating a potential application in biological and chemical syntheses (Chukhajian et al., 2020).

Synthesis and Characterization

• Application : Related morpholine compounds were synthesized and characterized, suggesting applications in organic chemistry for developing new compounds with specific properties (Hu Ai-xi, 2005).

Biological Activities

• Application : Enamine derivatives of similar compounds were synthesized and showed biological activities against certain species, indicating potential use in biomedical research (Oliveira et al., 2002).

Cyclization of Benzylamines

• Application : The synthesis of dihydro-isoquinolines from similar compounds suggests its utility in creating specific organic structures, which could be relevant in pharmaceutical and chemical industries (Brooks et al., 1973).

Synthesis of Hydrochloride Salts

• Application : The synthesis of arylmorpholine hydrochloride salts from related compounds indicates a potential for creating new chemical entities with specific properties, useful in various chemical applications (Zhao, 2012).

Topical Drug Delivery

• Application : Novel morpholinyl esters of naproxen were synthesized for potential use in topical drug delivery, indicating applications in pharmaceutical formulations (Rautio et al., 2000).

Synthesis and Molecular Docking Studies

• Application : The growth and characterization of single crystals of compounds similar to 4-[3-(1-Naphthalenyl)prop-2-ynyl]-4-(3-phenylprop-2-ynyl)morpholin-4-ium were studied for potential antimicrobial applications (Ranjith et al., 2014).

Voltammetric Determination of Trace Metals

• Application : Morpholine-4-carbodithioates were used in the determination of trace amounts of vanadium and molybdenum, suggesting applications in environmental analysis and monitoring (Puri et al., 1998).

Antibacterial Activity

• Application : Compounds like 4-(phenylsulfonyl) morpholine have been studied for their antibacterial activity against multidrug-resistant strains, indicating potential use in developing new antimicrobial agents (Oliveira et al., 2015).